Chondroitin Sulfate Sodium Salt
Chondroitin Sulfate Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
9082-07-9
VCID:
VC0045660
InChI:
InChI=1S/C14H23NO16S.Na/c1-3(17)15-5-10(9(30-32(25,26)31-24)4(2-16)27-13(5)23)28-14-8(20)6(18)7(19)11(29-14)12(21)22;/h4-11,13-14,16,18-20,23-24H,2H2,1H3,(H,15,17)(H,21,22);/q;+1/p-1/t4-,5-,6-,7-,8+,9+,10-,11-,13-,14+;/m1./s1
SMILES:
CC(=O)NC1C(C(C(OC1O)CO)OS(=O)(=O)O[O-])OC2C(C(C(C(O2)C(=O)O)O)O)O.[Na+]
Molecular Formula:
C14H22NNaO16S
Molecular Weight:
515.371
Chondroitin Sulfate Sodium Salt
CAS No.: 9082-07-9
Reference Standards
VCID: VC0045660
Molecular Formula: C14H22NNaO16S
Molecular Weight: 515.371
CAS No. | 9082-07-9 |
---|---|
Product Name | Chondroitin Sulfate Sodium Salt |
Molecular Formula | C14H22NNaO16S |
Molecular Weight | 515.371 |
IUPAC Name | sodium;(2R,3R,4R,5S,6S)-6-[(2R,3R,4R,5R,6R)-3-acetamido-2-hydroxy-6-(hydroxymethyl)-5-oxidooxysulfonyloxyoxan-4-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C14H23NO16S.Na/c1-3(17)15-5-10(9(30-32(25,26)31-24)4(2-16)27-13(5)23)28-14-8(20)6(18)7(19)11(29-14)12(21)22;/h4-11,13-14,16,18-20,23-24H,2H2,1H3,(H,15,17)(H,21,22);/q;+1/p-1/t4-,5-,6-,7-,8+,9+,10-,11-,13-,14+;/m1./s1 |
Standard InChIKey | IRBQJAIRJFKJPJ-INLZCJMDSA-M |
SMILES | CC(=O)NC1C(C(C(OC1O)CO)OS(=O)(=O)O[O-])OC2C(C(C(C(O2)C(=O)O)O)O)O.[Na+] |
Synonyms | Chondroitin Hydrogen Sulfate Sodium Salt; Chondroitin Polysulfate Sodium; Chondrolon; Chondron; Chondron (Polysaccharide); Condrosulf; Gepan; ND 3482; Sodium Chondroitin Polysulfate; Sodium Chondroitin Sulfate; Structum; Uropol S; |
Last Modified | Aug 20 2021 |
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